5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C16H9Cl2NO3S
• Molecular Weight: 366.2 g/mol
• IUPAC Name: (5Z)-5-[(3-chloro-4-hydroxyphenyl)methylidene]-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C16H9Cl2NO3S/c17-10-2-4-11(5-3-10)19-15(21)14(23-16(19)22)8-9-1-6-13(20)12(18)7-9/h1-8,20H/b14-8-
• InChI Key: ANMZAXVWXJESCV-ZSOIEALJSA-N
• Isomeric SMILES: C1=CC(=CC=C1N2C(=O)/C(=C/C3=CC(=C(C=C3)O)Cl)/SC2=O)Cl
• SMILES: C1=CC(=CC=C1N2C(=O)C(=CC3=CC(=C(C=C3)O)Cl)SC2=O)Cl

Description

5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione, also known as CHBTD, is a novel compound that has gained significant attention in scientific research due to its potential therapeutic properties. CHBTD is a thiazolidinedione derivative that has been synthesized through a multi-step process involving the condensation of 3-chloro-4-hydroxybenzaldehyde with 4-chlorophenylthiourea followed by cyclization with chloroacetic acid.

Scientific Research Applications

5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has shown promising results in various scientific research applications. It has been studied for its potential therapeutic properties in the treatment of cancer, diabetes, and neurodegenerative diseases. 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to exhibit anti-cancer properties by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. It has also been shown to improve glucose tolerance and insulin sensitivity in diabetic animal models. Moreover, 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has demonstrated neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Mechanism of Action

The mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, but it is believed to involve the activation of peroxisome proliferator-activated receptor gamma (PPAR-γ), a nuclear receptor that regulates glucose and lipid metabolism, inflammation, and cell differentiation. 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to bind to PPAR-γ and activate its transcriptional activity, leading to the modulation of various genes involved in glucose and lipid metabolism, inflammation, and apoptosis.
Biochemical and Physiological Effects:
5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to reduce cell viability and induce apoptosis in cancer cells by activating caspase-3 and caspase-9, two key enzymes involved in the apoptotic pathway. Moreover, 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to reduce inflammation and oxidative stress in the brain by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species. In diabetic animal models, 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been shown to improve glucose tolerance and insulin sensitivity by enhancing insulin signaling and reducing insulin resistance.

Advantages and Limitations for Lab Experiments

5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has several advantages and limitations for lab experiments. One of the advantages is its relatively simple synthesis process, which allows for large-scale production. Moreover, 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione has been found to exhibit low toxicity in vitro and in vivo, making it a potentially safe and effective therapeutic agent. However, one of the limitations is its poor solubility in water, which may limit its bioavailability and efficacy in vivo. Moreover, the mechanism of action of 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione is not fully understood, which may hinder its clinical development.

Future Directions

Several future directions for 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione research include further elucidating its mechanism of action, optimizing its pharmacokinetic properties, and evaluating its efficacy and safety in preclinical and clinical studies. Moreover, 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione may have potential applications in other diseases such as cardiovascular diseases and inflammatory disorders, which warrant further investigation. Additionally, the development of novel derivatives of 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione may enhance its therapeutic properties and overcome its limitations.

Synthesis Methods

The synthesis of 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione involves a multi-step process that begins with the condensation of 3-chloro-4-hydroxybenzaldehyde with 4-chlorophenylthiourea in the presence of a base such as potassium hydroxide or sodium hydroxide. The resulting intermediate is then cyclized with chloroacetic acid to form 5-(3-Chloro-4-hydroxybenzylidene)-3-(4-chlorophenyl)-1,3-thiazolidine-2,4-dione. The yield of the synthesis process is approximately 60%.